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Introduction
Firocoxib is a nonsteroidal anti-inflammatory drug (NSAID) that belongs to the coxib class.[1] It

is a highly selective cyclooxygenase-2 (COX-2) inhibitor, which gives it a favorable safety

profile concerning gastrointestinal side effects often associated with traditional NSAIDs.[2][3]

While approved for controlling pain and inflammation in dogs (brand name: Previcox®) and

horses (brand name: Equioxx®), its application in laboratory rodents is an area of growing

interest for post-operative pain management.[4][5] Firocoxib's high selectivity for COX-2

spares the COX-1 isoform, which is crucial for physiological functions like gastric protection and

renal homeostasis.[2][6]

These application notes provide a comprehensive overview of the recommended dosage,

administration protocols, and analgesic efficacy of firocoxib in laboratory mice, based on

published experimental data. The protocols and data presented herein are intended to guide

researchers in designing experiments and ensuring the welfare of animal subjects.

Mechanism of Action
NSAIDs exert their therapeutic effects by inhibiting cyclooxygenase (COX) enzymes, which are

responsible for converting arachidonic acid into prostaglandins and other inflammatory

mediators.[6][7] There are two primary isoforms of this enzyme:
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COX-1: This isoform is constitutively expressed in many tissues and produces

prostaglandins that are vital for normal physiological "housekeeping" functions, including

protecting the gastric mucosa and maintaining kidney function.[2] Inhibition of COX-1 is

linked to adverse effects like gastric irritation and ulceration.[3][6]

COX-2: This isoform is typically induced at sites of inflammation and is responsible for

producing the prostaglandins that mediate pain and inflammation.[2][3]

Firocoxib is highly selective for the COX-2 enzyme.[8] In dogs, the ratio of COX-1 to COX-2

inhibition (IC50) for firocoxib is between 350 to 430, which is significantly higher than other

common NSAIDs.[6] This high selectivity allows firocoxib to reduce pain and inflammation by

targeting the COX-2 pathway while minimizing the risk of side effects associated with COX-1

inhibition.[6]
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Pre-Operative Phase

Operative Phase

Post-Operative Phase

1. Animal Acclimatization
(1 week)

2. Baseline Nociceptive Assays
(24h before surgery)

- Von Frey Test
- Hargreaves Test

3. Randomize Mice
into Treatment Groups

(n=10 per group)

4. Drug Administration
(30 min before surgery)

- Firocoxib (10 or 20 mg/kg IP)
- Buprenorphine SC

- Saline IP

5. Anesthesia

6. Plantar Incision Surgery
(Sham group: anesthesia only)

7. Daily Dosing
(q24h for IP, q8h for SC)

for 72 hours

8. Post-Op Nociceptive Assays
- 4, 24, 48, 72 hours

- Von Frey Test
- Hargreaves Test

9. Euthanasia and Necropsy
(Assess for GI effects)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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